Cas no 2137472-38-7 (5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid)
5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
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- 5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid
- 2137472-38-7
- EN300-1179004
-
- Inchi: 1S/C8H17NO4/c1-8(6-9,13-5-4-10)3-2-7(11)12/h10H,2-6,9H2,1H3,(H,11,12)
- InChI Key: LXZSYAYBXPVDDT-UHFFFAOYSA-N
- SMILES: O(CCO)C(C)(CN)CCC(=O)O
Computed Properties
- Exact Mass: 191.11575802g/mol
- Monoisotopic Mass: 191.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.7
- Topological Polar Surface Area: 92.8Ų
5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1179004-0.05g |
5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid |
2137472-38-7 | 0.05g |
$1032.0 | 2023-06-08 | ||
| Enamine | EN300-1179004-0.1g |
5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid |
2137472-38-7 | 0.1g |
$1081.0 | 2023-06-08 | ||
| Enamine | EN300-1179004-0.25g |
5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid |
2137472-38-7 | 0.25g |
$1131.0 | 2023-06-08 | ||
| Enamine | EN300-1179004-0.5g |
5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid |
2137472-38-7 | 0.5g |
$1180.0 | 2023-06-08 | ||
| Enamine | EN300-1179004-1.0g |
5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid |
2137472-38-7 | 1g |
$1229.0 | 2023-06-08 | ||
| Enamine | EN300-1179004-2.5g |
5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid |
2137472-38-7 | 2.5g |
$2408.0 | 2023-06-08 | ||
| Enamine | EN300-1179004-5.0g |
5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid |
2137472-38-7 | 5g |
$3562.0 | 2023-06-08 | ||
| Enamine | EN300-1179004-10.0g |
5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid |
2137472-38-7 | 10g |
$5283.0 | 2023-06-08 | ||
| Enamine | EN300-1179004-50mg |
5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid |
2137472-38-7 | 50mg |
$1032.0 | 2023-10-03 | ||
| Enamine | EN300-1179004-100mg |
5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid |
2137472-38-7 | 100mg |
$1081.0 | 2023-10-03 |
5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid
5-Amino-4-(2-Hydroxyethoxy)-4-Methylpentanoic Acid: A Comprehensive Overview
5-Amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid, also known by its CAS number 2137472-38-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a hydroxyl group, and a methyl group attached to a pentanoic acid backbone. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and biochemistry.
The synthesis of 5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid involves a series of carefully controlled reactions, including nucleophilic substitution, esterification, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.
One of the most promising applications of this compound is in the development of bioactive molecules. Studies have shown that 5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid exhibits potential as a precursor for peptide synthesis and as a building block for complex organic structures. Its ability to form stable amide bonds makes it particularly useful in the creation of bioactive peptides with therapeutic potential.
In addition to its role in peptide synthesis, this compound has been investigated for its potential in drug delivery systems. The hydroxyl group present in the molecule allows for the formation of hydrogen bonds, which can enhance the solubility and bioavailability of drugs. Recent research has focused on using this compound as a component in polymeric drug delivery systems, where it can improve the targeting efficiency and reduce side effects.
The chemical properties of 5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid make it an ideal candidate for various analytical techniques. For instance, its amino and hydroxyl groups enable it to be easily detected using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are particularly useful in quality control processes during pharmaceutical production.
Recent studies have also explored the biological activity of this compound. Preclinical experiments have demonstrated that it exhibits moderate anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Furthermore, its ability to inhibit certain enzymes suggests potential applications in the treatment of metabolic disorders.
In conclusion, 5-amino-4-(2-hydroxyethoxy)-4-methylpentanoic acid is a multifaceted compound with a wide range of applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel bioactive molecules and drug delivery systems. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern medicine.
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